Cas no 58259-46-4 (Acetic acid, (4-formyl-3-methoxyphenoxy)-, ethyl ester)
58259-46-4 structure
Product Name:Acetic acid, (4-formyl-3-methoxyphenoxy)-, ethyl ester
CAS No:58259-46-4
MF:C12H14O5
MW:238.236564159393
CID:1609415
PubChem ID:13121483
Update Time:2025-04-21
Acetic acid, (4-formyl-3-methoxyphenoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (4-formyl-3-methoxyphenoxy)-, ethyl ester
- ethyl 2-(4-formyl-3-methoxyphenoxy)acetate
- 58259-46-4
- DB-319322
- DTXSID80519504
- Ethyl (4-formyl-3-methoxyphenoxy)acetate
- SCHEMBL6510637
-
- Inchi: 1S/C12H14O5/c1-3-16-12(14)8-17-10-5-4-9(7-13)11(6-10)15-2/h4-7H,3,8H2,1-2H3
- InChI Key: ZVMUWUAMPCQLRR-UHFFFAOYSA-N
- SMILES: O(CC(=O)OCC)C1C=CC(C=O)=C(C=1)OC
Computed Properties
- Exact Mass: 238.08412
- Monoisotopic Mass: 238.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Acetic acid, (4-formyl-3-methoxyphenoxy)-, ethyl ester Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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